Cas no 113111-32-3 (1,2-Cyclopropanedicarboxylicacid, 1-(4-methylphenyl)-)

1,2-Cyclopropanedicarboxylic acid, 1-(4-methylphenyl)-, is a cyclopropane derivative featuring a dicarboxylic acid functional group and a 4-methylphenyl substituent. This compound is of interest in synthetic organic chemistry due to its strained cyclopropane ring, which can impart unique reactivity in ring-opening or functionalization reactions. The presence of both carboxylic acid groups allows for further derivatization, making it a versatile intermediate for pharmaceuticals, agrochemicals, or materials science applications. The 4-methylphenyl moiety may enhance solubility in organic solvents or influence steric and electronic properties in target molecules. Its structural features make it suitable for studying stereochemistry and reaction mechanisms involving cyclopropane systems.

1,2-Cyclopropanedicarboxylicacid, 1-(4-methylphenyl)- structure

113111-32-3 structure

Product Name:1,2-Cyclopropanedicarboxylicacid, 1-(4-methylphenyl)-

CAS No:113111-32-3

MF:C₁₂H₁₂O₄

MW:220.221283912659

CID:130052

PubChem ID:12719794

Update Time:2025-05-27

1,2-Cyclopropanedicarboxylicacid, 1-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

- 1,2-Cyclopropanedicarboxylicacid, 1-(4-methylphenyl)-
- 1-(4-methylphenyl)-1,2-Cyclopropanedicarboxylic acid
- 1-(4-methylphenyl)cyclopropane-1,2-dicarboxylic acid
- cis-1-p-tolyl-1,2-cyclopropanedicarboxylic acid
- CYC002
- X4662
- 1-(p-Tolyl)cyclopropane-1,2-dicarboxylic acid
- cis-1-(p-tolyl)-1,2-cyclopropanedicarboxylic acid
- 113111-32-3
- 1,2-Cyclopropanedicarboxylic acid,1-(4-methylphenyl)-
- EN300-718892
- 4-FLUORO-2-METHYLBENZYLALCOHOL
- DTXSID50507958
- RIDXNPOAOROPNF-UHFFFAOYSA-N
- 1-(p-Tolyl)cyclopropane-1,2-dicarboxylicacid
- SCHEMBL4257843
- 1,2-Cyclopropanedicarboxylic acid, 1-(4-methylphenyl)-
- FT-0771870
- FT-0702434
- Inchi： 1S/C12H12O4/c1-7-2-4-8(5-3-7)12(11(15)16)6-9(12)10(13)14/h2-5,9H,6H2,1H3,(H,13,14)(H,15,16)
- InChI Key： RIDXNPOAOROPNF-UHFFFAOYSA-N
- SMILES： OC(C1(C2C=CC(C)=CC=2)CC1C(=O)O)=O

Computed Properties

Exact Mass: 220.07400
Monoisotopic Mass: 220.07355886g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 317
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 74.6Å²

Experimental Properties

Density: 1.406
Boiling Point: 409.342°C at 760 mmHg
Flash Point: 215.518°C
Refractive Index: 1.623
PSA: 74.60000
LogP: 1.42190

1,2-Cyclopropanedicarboxylicacid, 1-(4-methylphenyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019138883-1g	1-(p-Tolyl)cyclopropane-1,2-dicarboxylic acid	113111-32-3	97%	1g	$587.07	2023-09-04
Enamine	EN300-718892-0.05g	1-(4-methylphenyl)cyclopropane-1,2-dicarboxylic acid	113111-32-3		0.05g	$1140.0	2023-05-29
Enamine	EN300-718892-0.1g	1-(4-methylphenyl)cyclopropane-1,2-dicarboxylic acid	113111-32-3		0.1g	$1195.0	2023-05-29
Enamine	EN300-718892-0.25g	1-(4-methylphenyl)cyclopropane-1,2-dicarboxylic acid	113111-32-3		0.25g	$1249.0	2023-05-29
Enamine	EN300-718892-0.5g	1-(4-methylphenyl)cyclopropane-1,2-dicarboxylic acid	113111-32-3		0.5g	$1302.0	2023-05-29
Enamine	EN300-718892-1.0g	1-(4-methylphenyl)cyclopropane-1,2-dicarboxylic acid	113111-32-3		1g	$1357.0	2023-05-29
Enamine	EN300-718892-2.5g	1-(4-methylphenyl)cyclopropane-1,2-dicarboxylic acid	113111-32-3		2.5g	$2660.0	2023-05-29
Enamine	EN300-718892-5.0g	1-(4-methylphenyl)cyclopropane-1,2-dicarboxylic acid	113111-32-3		5g	$3935.0	2023-05-29
Enamine	EN300-718892-10.0g	1-(4-methylphenyl)cyclopropane-1,2-dicarboxylic acid	113111-32-3		10g	$5837.0	2023-05-29